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This document provides a detailed protocol for determining the in vitro binding affinity of
Fabp1-IN-1, a known inhibitor of Fatty Acid Binding Protein 1 (FABP1), using a fluorescence
polarization (FP) assay.

Introduction to FABP1

Fatty Acid Binding Protein 1 (FABP1), also known as liver-type fatty acid-binding protein (L-
FABP), is a small cytoplasmic protein abundantly expressed in the liver, intestine, and kidney.
[1][2] It plays a crucial role in the uptake, intracellular transport, and metabolism of long-chain
fatty acids and other hydrophobic ligands such as bilirubin, bile acids, and endocannabinoids.
[1][3][4] By binding to these molecules, FABP1 is involved in regulating lipid metabolism and
cellular signaling pathways.[3][4] Altered expression or function of FABP1 has been linked to
metabolic diseases like obesity and non-alcoholic fatty liver disease (NAFLD), as well as to
inflammatory conditions.[1][2] FABP1 inhibitors, such as Fabp1-IN-1, work by blocking the fatty
acid binding site of the protein, thereby modulating these metabolic and inflammatory
pathways.[2]
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Principle of the Fluorescence Polarization Assay

Fluorescence polarization (FP) is a robust and sensitive technique used to measure the binding
of a small, fluorescently labeled molecule (tracer) to a larger protein in solution.[5][6][7] The
principle is based on the rotational motion of molecules. When a small fluorescent tracer is
excited with plane-polarized light, it rotates rapidly in solution during the lifetime of its excited
state, resulting in the emission of largely depolarized light.[6][7] However, when the tracer binds
to a much larger protein, its rotational motion is significantly slowed down. This results in the
emission of light that remains highly polarized.[7][8]

This change in polarization can be used to determine the binding affinity of a ligand for a
protein. In a competitive binding assay format, a non-fluorescent inhibitor (like Fabp1-IN-1)
competes with the fluorescent tracer for the same binding site on the protein. As the
concentration of the inhibitor increases, it displaces the tracer from the protein, leading to a
decrease in the measured fluorescence polarization.[8] This allows for the determination of the
inhibitor's binding affinity (Ki).

Key Experiment: Competitive Fluorescence
Polarization Binding Assay

This protocol outlines a competitive FP assay to determine the binding affinity of Fabp1-IN-1 to
FABP1.

Materials and Reagents
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Reagent/Material Supplier Catalog # Storage
Recombinant Human Commercially e.g., Abcam, R&D 80°C
FABP1 Available Systems
Fluorescently Labeled e.g., BODIPY™ FL Thermo Fisher 20°C
Ligand (Tracer) C16 Scientific
_ e.g.,

Commercially
Fabpl-IN-1 ) MedChemEXxpress, -20°C

Available

Selleckchem
Assay Buffer (e.g.,
PBS, 0.01% Triton X- Standard Lab Supplier - Room Temp.
100)
DMSO (Dimethyl ) )
) Sigma-Aldrich - Room Temp.

sulfoxide)
384-well, black, flat- ) )

Corning or Greiner - Room Temp.
bottom plates
Microplate Reader e.g., BMG LABTECH,
with FP capability Molecular Devices

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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